Cas no 149104-92-7 ((4-Bromo-3-methylphenyl)methanamine)

• Product Name: (4-Bromo-3-methylphenyl)methanamine
• CAS No: 149104-92-7
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD11045193
• CID: 821446
• PubChem ID: 21756143
• Update Time: 2024-11-02

(4-Bromo-3-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-methylphenyl)methanamine
• 4-Bromo-3-methylbenzylamine
• 4-BroMo-3-MethylbenzylaMine HCl
• BenzeneMethanaMine, 4-broMo-3-Methyl-
• DTXSID70617725
• 1-(4-Bromo-3-methylphenyl)methanamine
• EN300-251795
• AKOS014514295
• BS-21504
• CS-0022318
• SCHEMBL967725
• FT-0759849
• 4-bromo-3-methyl-Benzenemethanamine
• 4 -Bromo-3-methylbenzenemethanamine
• MFCD06213254
• SB33759
• N12558
• 4-Bromo-3-methyl-benzylamine
• NUWRMNDFKGVDBT-UHFFFAOYSA-N
• 149104-92-7
• DB-063788

• MDL： MFCD11045193
• Inchi： 1S/C8H10BrN/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： NUWRMNDFKGVDBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN)=CC=1C

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.91650